Cas no 102996-37-2 (1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile)

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile structure
102996-37-2 structure
Product Name:1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
CAS No:102996-37-2
MF:C10H5BrClN3
MW:282.523799657822
CID:94850
PubChem ID:13537976
Update Time:2025-04-18

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
    • 1-(4-bromophenyl)-5-chloropyrazole-4-carbonitrile
    • SCHEMBL10854512
    • FT-0764177
    • DTXSID60543226
    • AKOS015899759
    • A1838
    • 102996-37-2
    • Inchi： 1S/C10H5BrClN3/c11-8-1-3-9(4-2-8)15-10(12)7(5-13)6-14-15/h1-4,6H
    • InChI Key： VUCAYZBSNOAXSW-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)N1C(=C(C#N)C=N1)Cl

Computed Properties

  • Exact Mass: 280.93565
  • Monoisotopic Mass: 280.93554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.65
  • PSA: 41.61

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A049003281-1g
1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
 102996-37-2 95%
1g
 $437.09 2023-09-04
Chemenu
CM188738-1g
1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
 102996-37-2 95%
1g
 $464 2021-08-05
Ambeed
A444717-1g
1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
 102996-37-2 95+%
1g
 $397.0 2024-04-26
Chemenu
CM188738-1g
1-(4-bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
 102996-37-2 95%
1g
 $441 2023-02-03

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:102996-37-2)1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
Order Number:A1838
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:00
Price ($):357.0
Email:sales@amadischem.com

1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile Related Literature

Related Categories

102996-37-2 (1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:102996-37-2)1-(4-Bromophenyl)-5-chloro-1H-pyrazole-4-carbonitrile
A1838
Purity:99%
Quantity:1g
Price ($):357.0
Email